Cas no 1375064-53-1 (Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate)

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate is a heterocyclic compound featuring both isoxazole and pyrrole moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural framework is valuable for constructing complex molecules due to the reactivity of the isoxazole ring and the electron-rich pyrrole system. The methyl ester group enhances solubility and facilitates further functionalization, such as hydrolysis or amidation. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its stability under standard conditions and well-characterized reactivity profile make it a reliable building block for targeted synthetic applications.
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate structure
1375064-53-1 structure
Product Name:Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
CAS No:1375064-53-1
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD22192341
CID:1056730
Update Time:2025-06-07

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
    • Methyl 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylate
    • 7083AJ
    • TRA0048768
    • SY015188
    • Methyl5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
    • METHYL 5-(1-METHYLPYRROL-2-YL)-1,2-OXAZOLE-3-CARBOXYLATE
    • MDL: MFCD22192341
    • Inchi: 1S/C10H10N2O3/c1-12-5-3-4-8(12)9-6-7(11-15-9)10(13)14-2/h3-6H,1-2H3
    • InChI Key: QOTQMCIMLRRIDB-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(=O)OC)=N1)C1=CC=CN1C

Computed Properties

  • Exact Mass: 206.06900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Topological Polar Surface Area: 57.3

Experimental Properties

  • PSA: 57.26000
  • LogP: 1.46670

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB451624-250 mg
Methyl 5-(1-methyl-2-pyrrolyl)isoxazole-3-carboxylate; .
1375064-53-1
250mg
€213.00 2023-06-15
abcr
AB451624-1 g
Methyl 5-(1-methyl-2-pyrrolyl)isoxazole-3-carboxylate; .
1375064-53-1
1g
€439.20 2023-06-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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¥11329.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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¥3199.0 2021-09-08
Chemenu
CM320425-5g
methyl 5-(1-methyl-1H-pyrrol-2-yl)isoxazole-3-carboxylate
1375064-53-1 95%
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$799 2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851114-5g
Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
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Chemenu
CM320425-1g
methyl 5-(1-methyl-1H-pyrrol-2-yl)isoxazole-3-carboxylate
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TRC
M221910-10mg
Methyl 5-(1-Methyl-2-pyrrolyl)Isoxazole-3-carboxylate
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$ 50.00 2022-06-04
TRC
M221910-50mg
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$ 70.00 2022-06-04
TRC
M221910-100mg
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